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Compound of Interest

Compound Name: 2-Amino-4-phenylphenol

Cat. No.: B072062

An In-depth Technical Guide to 2-Amino-4-phenylphenol (CAS 1134-36-7)

Foreword for the Modern Researcher

This document serves as a comprehensive technical guide for researchers, scientists, and
professionals in drug development on the chemical compound 2-Amino-4-phenylphenol.
Moving beyond a simple data sheet, this guide provides an in-depth exploration of its
synthesis, analytical characterization, core applications, and safety protocols. The structure is
designed to be intuitive, following a logical progression from fundamental properties to
practical, field-proven applications, empowering you to leverage this versatile intermediate in
your work.

Core Identity and Physicochemical Profile

2-Amino-4-phenylphenol, identified by the CAS number 1134-36-7, is an aromatic organic
compound belonging to the biphenyl and aminophenol classes.[1] Its structure, featuring a
phenyl group substituent on an aminophenol core, imparts a unique combination of reactivity
and functionality.

Synonyms: 3-Amino-4-hydroxybiphenyl, 3-Aminobiphenyl-4-ol, 2-Hydroxy-5-phenylaniline.[1]

Key Physicochemical Properties

The fundamental properties of 2-Amino-4-phenylphenol are summarized below, providing a
critical data baseline for experimental design and application.
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Property Value Source(s)
CAS Number 1134-36-7 [1]
Molecular Formula C12H11NO [1]
Molecular Weight 185.22 g/mol

White to gray to brown powder
Appearance

or crystal
Melting Point 198-202 °C [2]
) >98.0% (GC) is commercially
Purity )
available
IUPAC Name 2-amino-4-phenylphenol [11[3]

IGIDZGNPFWGICD-
InChl Key [11[3]
UHFFFAOYSA-N

C1=CC=C(C=C1)C2=CC(=C(
SMILES [1]
C=C2)O)N

Synthesis and Purification: A Practical Workflow

While multiple synthetic routes to aminophenols exist, a common and logical approach for 2-
Amino-4-phenylphenol involves a two-step process starting from 4-phenylphenol: 1) Nitration,
followed by 2) Reduction. This method allows for regioselective introduction of the amino

group.

Conceptual Synthesis Pathway

The workflow below illustrates the transformation from a readily available precursor to the final
product.
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Caption: Conceptual workflow for the synthesis of 2-Amino-4-phenylphenol.

Detailed Experimental Protocol (Exemplary)

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b072062?utm_src=pdf-body-img
https://www.benchchem.com/product/b072062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This protocol is a representative example based on established chemical transformations for
preparing aminophenols from nitrophenols.[4][5]

Step 1: Nitration of 4-Phenylphenol

e In a flask equipped with a stirrer and cooled in an ice bath, slowly add 4-phenylphenol to a
mixture of concentrated sulfuric acid.

e Maintain the temperature below 10 °C while slowly adding a stoichiometric amount of
concentrated nitric acid dropwise.

 After the addition is complete, allow the mixture to stir for 1-2 hours, monitoring the reaction
progress via Thin Layer Chromatography (TLC).

o Carefully pour the reaction mixture over crushed ice to precipitate the nitrated product, 4-
hydroxy-3-nitrobiphenyl.

« Filter the crude product, wash with cold water until the washings are neutral, and dry.
Step 2: Reduction of 4-Hydroxy-3-nitrobiphenyl

e Suspend the crude 4-hydroxy-3-nitrobiphenyl in water or an ethanol/water mixture.

o Heat the mixture to approximately 80-85 °C.[5]

e Add areducing agent, such as sodium sulfide, in portions.[5] The use of hydrogen gas with a
palladium-on-carbon (Pd/C) catalyst in a suitable solvent is also a common and effective
method.

e Maintain the temperature and stir for several hours until the reaction is complete (monitored
by TLC).

 For sulfide reduction, filter the hot solution to remove any inorganic byproducts.[5]

» Cool the filtrate to crystallize the product. For catalytic hydrogenation, filter off the catalyst
and concentrate the solvent.

Step 3: Purification
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e The crude 2-Amino-4-phenylphenol can be purified by recrystallization from a suitable
solvent system, such as boiling water or an ethanol/water mixture.[5]

 If necessary, treat the hot solution with activated carbon (e.g., Norit) to remove colored
impurities before filtering and cooling.[5]

o Collect the purified crystals by filtration and dry under vacuum.

Analytical Characterization

Accurate identification and purity assessment are paramount. A combination of spectroscopic
and chromatographic methods provides a comprehensive analytical profile.

Spectroscopic Analysis

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for
the aromatic protons on both phenyl rings, as well as broad signals for the amine (-NHz) and
hydroxyl (-OH) protons. The specific chemical shifts and splitting patterns are definitive for
structural confirmation.[6]

e 13C NMR Spectroscopy: The carbon NMR spectrum will display signals corresponding to the
12 carbon atoms in the molecule, with quaternary carbons and carbons attached to the
electronegative oxygen and nitrogen atoms appearing at characteristic downfield shifts.[7]

« Infrared (IR) Spectroscopy: Key diagnostic peaks include O-H and N-H stretching bands
(typically broad) in the 3200-3500 cm~1 region, C-H stretches for the aromatic rings just
above 3000 cm~1, and C=C aromatic ring stretching vibrations around 1500-1600 cm~2.[1][8]

e Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight, with the
molecular ion peak (M*) expected at m/z 185.22.[1]

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) is the method of choice for assessing the
purity of 2-Amino-4-phenylphenol. A typical method would involve a reverse-phase C18
column with a mobile phase consisting of a buffered aqueous solution (e.g., phosphate buffer)
and an organic modifier like acetonitrile or methanol. Detection is typically performed using a
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UV detector. Gas Chromatography (GC) can also be used, often after derivatization of the polar
-OH and -NHz groups, to assess purity.

Core Applications and Proven Utility

The bifunctional nature of 2-Amino-4-phenylphenol makes it a valuable intermediate in
several areas of chemical synthesis and analysis.
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Caption: Logical relationships between the structure and applications of 2-Amino-4-
phenylphenol.

Polymer Chemistry

2-Amino-4-phenylphenol is a key monomer in the synthesis of high-performance polymers.
Specifically, it participates in the synthesis of bisbenzoxazoles, a class of polymers known for
their thermal stability and mechanical strength.[2] The ortho-aminophenol moiety undergoes
condensation with dicarboxylic acids or their derivatives to form the rigid, stable benzoxazole
ring structure. It has also been explored in the synthesis of novel polyimides to enhance
solubility and modify dielectric properties.[9]
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Dye and Pigment Synthesis

As an aromatic amine, the -NHz group can be readily diazotized and coupled with various
aromatic compounds to produce a wide range of azo dyes.[10] The phenol and biphenyl
components of the molecule influence the final color and fastness properties of the resulting
dyes, making it a versatile precursor in the dye manufacturing industry.[11][12]

Analytical Chemistry

A notable and specific application is its use as an internal standard in analytical methods. It has
been successfully employed in HPLC-based investigations to study the enzymatic activity of
carcinogens like N-hydroxy-N-2-fluorenylacetamide (N-OH-2-FAA).[2] Its structural similarity
and distinct retention time make it an ideal reference compound for accurate quantification in
complex biological matrices.

Coordination Chemistry

The compound can act as a chelating agent for metal ions.[2] The adjacent amino and hydroxyl
groups provide an effective bidentate coordination site, allowing it to form stable complexes
with various metals. This property can be exploited in areas such as analytical detection or
catalysis.

Safety, Handling, and Toxicology

Proper handling of 2-Amino-4-phenylphenol is essential to ensure laboratory safety. The
compound is classified as hazardous.[1]

~SHS | Classificati

Hazard Class GHS Code Description

Acute Toxicity, Dermal H312 Harmful in contact with skin
Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation

Source: Aggregated GHS information from ECHA C&L Inventory.[1]
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Recommended Handling and Storage

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat. Use a dust mask or work
in a well-ventilated area or fume hood to avoid inhaling the powder.[13]

o Handling: Avoid direct contact with skin and eyes. Avoid generating dust. Wash hands
thoroughly after handling.[14][15]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.
[16]

o First Aid Measures:

o Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated
clothing. Seek medical attention if irritation persists.[15]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[14]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[13]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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